Cas no 918481-47-7 (2-Pyrazinecarbonitrile, 3-[4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]-)

2-Pyrazinecarbonitrile, 3-[4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]- structure
918481-47-7 structure
Product Name:2-Pyrazinecarbonitrile, 3-[4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]-
CAS No:918481-47-7
MF:C18H21N5
MW:307.392843008041
CID:774941
PubChem ID:59382169
Update Time:2025-04-19

2-Pyrazinecarbonitrile, 3-[4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarbonitrile, 3-[4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]-
    • 3-[4-[(2,6-dimethylphenyl)methyl]piperazin-1-yl]pyrazine-2-carbonitrile
    • 3-{4-[(2,6-Dimethylphenyl)methyl]piperazin-1-yl}pyrazine-2-carbonitrile
    • 918481-47-7
    • DTXSID20731788
    • SCHEMBL13150492
    • Inchi: 1S/C18H21N5/c1-14-4-3-5-15(2)16(14)13-22-8-10-23(11-9-22)18-17(12-19)20-6-7-21-18/h3-7H,8-11,13H2,1-2H3
    • InChI Key: NYYZOECUVIUPMN-UHFFFAOYSA-N
    • SMILES: N1(CC2C(C)=CC=CC=2C)CCN(C2C(C#N)=NC=CN=2)CC1

Computed Properties

  • Exact Mass: 307.17969569g/mol
  • Monoisotopic Mass: 307.17969569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 56Ų
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